Cas no 1165935-87-4 (2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile structure
1165935-87-4 structure
Product Name:2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
CAS No:1165935-87-4
MF:C13H15BClNO2
MW:263.527702569962
CID:1057780
PubChem ID:75537246
Update Time:2024-11-03

2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
    • 4-CHLORO-3-CYANOPHENYLBORONIC ACID, PINACOL ESTER
    • 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • FCH2749006
    • OR360919
    • EN300-1706485
    • 4-Chloro-3-cyanophenylboronic acid pinacol ester
    • AKOS025293564
    • BS-26264
    • Z3244522361
    • DTXSID601160079
    • CS-0120206
    • 1165935-87-4
    • MFCD18730485
    • Inchi: 1S/C13H15BClNO2/c1-12(2)13(3,4)18-14(17-12)10-5-6-11(15)9(7-10)8-16/h5-7H,1-4H3
    • InChI Key: YVINOEQKCKMTTK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C#N

Computed Properties

  • Exact Mass: 281.099
  • Monoisotopic Mass: 281.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2

2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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